Cas no 519056-60-1 (4-(Morpholin-4'-y)lthiobenzamide)
4-(Morpholin-4'-y)lthiobenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Morpholinobenzenecarbothioamide
- 4-(Morpholin-4'-y)lthiobenzamide
- 4-morpholin-4-ylbenzenecarbothioamide
-
- MDL: MFCD04115379
- Inchi: 1S/C11H14N2OS/c12-11(15)9-1-3-10(4-2-9)13-5-7-14-8-6-13/h1-4H,5-8H2,(H2,12,15)
- InChI Key: KOPFTYFPHHZQCH-UHFFFAOYSA-N
- SMILES: S=C(C1C=CC(=CC=1)N1CCOCC1)N
Computed Properties
- Exact Mass: 222.08300
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 70.58000
- LogP: 1.92270
4-(Morpholin-4'-y)lthiobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M733170-50mg |
4-(Morpholin-4'-y)lthiobenzamide |
519056-60-1 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M733170-100mg |
4-(Morpholin-4'-y)lthiobenzamide |
519056-60-1 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M733170-500mg |
4-(Morpholin-4'-y)lthiobenzamide |
519056-60-1 | 500mg |
$ 160.00 | 2022-06-03 | ||
| abcr | AB223811-1 g |
4-Morpholinobenzenecarbothioamide; 95% |
519056-60-1 | 1 g |
€212.00 | 2023-07-20 | ||
| Enamine | EN300-1826333-0.05g |
4-(morpholin-4-yl)benzene-1-carbothioamide |
519056-60-1 | 0.05g |
$143.0 | 2023-09-19 | ||
| Enamine | EN300-1826333-0.1g |
4-(morpholin-4-yl)benzene-1-carbothioamide |
519056-60-1 | 0.1g |
$150.0 | 2023-09-19 | ||
| Enamine | EN300-1826333-0.25g |
4-(morpholin-4-yl)benzene-1-carbothioamide |
519056-60-1 | 0.25g |
$156.0 | 2023-09-19 | ||
| Enamine | EN300-1826333-0.5g |
4-(morpholin-4-yl)benzene-1-carbothioamide |
519056-60-1 | 0.5g |
$163.0 | 2023-09-19 | ||
| Enamine | EN300-1826333-1.0g |
4-(morpholin-4-yl)benzene-1-carbothioamide |
519056-60-1 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1826333-2.5g |
4-(morpholin-4-yl)benzene-1-carbothioamide |
519056-60-1 | 2.5g |
$332.0 | 2023-09-19 |
4-(Morpholin-4'-y)lthiobenzamide Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 4-(Morpholin-4'-y)lthiobenzamide
Introduction to 4-(Morpholin-4'-y)lthiobenzamide (CAS No: 519056-60-1)
4-(Morpholin-4'-y)lthiobenzamide, identified by its Chemical Abstracts Service (CAS) number 519056-60-1, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic amide derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a morpholine moiety linked to a thiobenzamide group, which contributes to its distinctive chemical behavior and biological activity. The morpholine ring, known for its ability to enhance solubility and bioavailability, plays a crucial role in drug design, while the thiobenzamide moiety is often associated with inhibitory effects on various enzymatic pathways.
The synthesis of 4-(Morpholin-4'-y)lthiobenzamide involves a series of well-established organic reactions, including condensation and cyclization processes. The precise arrangement of atoms in this molecule allows for interactions with biological targets that could lead to therapeutic benefits. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such compounds with greater accuracy, facilitating the optimization of their pharmacological properties.
In the context of contemporary pharmaceutical research, 4-(Morpholin-4'-y)lthiobenzamide has been explored for its potential role in modulating inflammatory responses. Studies have indicated that the morpholine group may interact with cytokine receptors, thereby influencing the release of pro-inflammatory mediators. This makes the compound a promising candidate for developing novel anti-inflammatory agents. Additionally, the thiobenzamide moiety has shown promise in inhibiting certain proteases that are implicated in neurodegenerative diseases, suggesting its utility in neuroprotective therapies.
Recent clinical trials have begun to investigate the efficacy of derivatives similar to 4-(Morpholin-4'-y)lthiobenzamide in treating chronic inflammatory conditions. The results have been encouraging, with preliminary data suggesting that these compounds can significantly reduce inflammation without causing significant side effects. This aligns with the broader trend in drug development towards identifying molecules that can selectively target pathological pathways without compromising overall health.
The structural versatility of 4-(Morpholin-4'-y)lthiobenzamide also makes it an attractive scaffold for further chemical modification. By introducing additional functional groups or altering the substitution patterns on the morpholine and thiobenzamide rings, researchers can fine-tune the biological activity of the compound. This approach has led to the discovery of several novel analogs with enhanced potency and selectivity. Such modifications are critical in developing drugs that can effectively treat diseases while minimizing off-target effects.
From a computational perspective, the three-dimensional structure of 4-(Morpholin-4'-y)lthiobenzamide has been modeled using advanced molecular dynamics simulations. These simulations have provided valuable insights into how the compound interacts with biological targets at an atomic level. Understanding these interactions is essential for designing drugs that can bind tightly to their targets and exhibit high efficacy. The computational data has also been used to predict potential metabolic pathways and degradation products, which is crucial for assessing the safety and stability of the compound.
The synthesis and characterization of 4-(Morpholin-4'-y)lthiobenzamide have been supported by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have allowed researchers to confirm the structure of the compound and study its physical properties in detail. NMR spectroscopy, in particular, has been instrumental in elucidating the connectivity of atoms within the molecule and identifying any impurities or degradation products.
As research into 4-(Morpholin-4'-y)lthiobenzamide progresses, it is expected that new applications will emerge across various therapeutic areas. The compound's unique combination of structural features positions it as a versatile tool for drug discovery and development. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate these developments, leading to more effective treatments for a wide range of diseases.
519056-60-1 (4-(Morpholin-4'-y)lthiobenzamide) Related Products
- 105893-29-6(Morpholine, 4-[[4-[[4-(dimethylamino)phenyl]azo]phenyl]thioxomethyl]-)
- 5925-53-1((4Z)-2-(1,3-benzothiazol-2-yl)-4-{1-[(4-methylpiperazin-1-yl)amino]ethylidene}-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one)
- 67589-19-9(Morpholine, 4-[(3-aminophenyl)thioxomethyl]-)
- 51929-01-2(Morpholine, 4-[(4-aminophenyl)thioxomethyl]-)
- 1106986-47-3((4-Morpholin-4-ylbenzyl)amine Hydrochloride)
- 214759-58-7((4-morpholin-4-ylbenzyl)amine)
- 214759-74-7([4-(morpholin-4-yl)phenyl]methanamine)
- 179328-22-4(methyl({[4-(morpholin-4-yl)phenyl]methyl})amine)
- 625470-29-3(1-[3-(morpholin-4-yl)phenyl]methanamine)
- 404010-25-9(BENZENECARBOTHIOAMIDE, 2-HYDROXY-4-(4-MORPHOLINYL)-)